Cas no 872860-55-4 (1-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-2-(pyrrolidin-1-yl)ethane-1,2-dione)

• Product Name: 1-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-2-(pyrrolidin-1-yl)ethane-1,2-dione
• CAS No: 872860-55-4
• MF: C₂₁H₂₅N₃O₃
• MW: 367.44150519371
• CID: 5509885
• Update Time: 2025-07-16

1-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-2-(pyrrolidin-1-yl)ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-2-pyrrolidin-1-ylethane-1,2-dione
• 1-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-2-(pyrrolidin-1-yl)ethane-1,2-dione

• Inchi： 1S/C21H25N3O3/c25-19(22-10-4-1-5-11-22)15-24-14-17(16-8-2-3-9-18(16)24)20(26)21(27)23-12-6-7-13-23/h2-3,8-9,14H,1,4-7,10-13,15H2
• InChI Key： HIAPGXAUQMULBX-UHFFFAOYSA-N
• SMILES： C(C1C2=C(N(CC(=O)N3CCCCC3)C=1)C=CC=C2)(=O)C(N1CCCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-2-(pyrrolidin-1-yl)ethane-1,2-dione

Comprehensive Analysis of 1-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-2-(pyrrolidin-1-yl)ethane-1,2-dione (CAS No. 872860-55-4)

The compound 1-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-2-(pyrrolidin-1-yl)ethane-1,2-dione (CAS No. 872860-55-4) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines an indole core with piperidine and pyrrolidine moieties, making it a subject of interest in pharmaceutical and biochemical research. The presence of a dione functional group further enhances its reactivity, enabling potential applications in drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds like 1-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-2-(pyrrolidin-1-yl)ethane-1,2-dione has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, aligning with trends in targeted therapy development. The compound's CAS No. 872860-55-4 is frequently searched in academic databases, reflecting its growing relevance in preclinical studies.

From a synthetic perspective, the preparation of 1-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-2-(pyrrolidin-1-yl)ethane-1,2-dione involves multi-step organic transformations, including N-alkylation and carbonyl condensation reactions. Its molecular weight and logP values suggest moderate bioavailability, a key consideration for drug candidates. Computational studies indicate favorable binding affinity to certain enzymatic targets, though experimental validation remains ongoing.

The compound's indole-pyrrolidine hybrid structure has drawn parallels to known neuroactive agents, sparking discussions about its possible effects on neurotransmitter systems. However, unlike regulated substances, this molecule is strictly investigated for legitimate scientific purposes. Its thermal stability and solubility profile make it suitable for various formulation studies, addressing common formulation challenges in pharma R&D.

Analytical characterization of CAS No. 872860-55-4 typically employs HPLC-MS and NMR spectroscopy, with purity standards exceeding 98% for research applications. The scientific community actively explores its structure-activity relationships (SAR), particularly how the 2-oxoethyl linker influences pharmacological properties. Recent patent literature suggests proprietary modifications to enhance its selectivity against specific biological targets.

Environmental and safety assessments indicate that 1-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-2-(pyrrolidin-1-yl)ethane-1,2-dione requires standard laboratory handling precautions. While not classified as hazardous under current regulations, proper PPE is recommended during manipulation. The compound's degradation pathways are being studied to ensure compliance with green chemistry principles, a growing concern in synthetic organic chemistry.

Emerging applications include its use as a fluorescence probe due to the indole chromophore, with modifications allowing tunable emission properties. This aligns with the increasing demand for bioimaging tools in cellular studies. Additionally, its potential as a catalyst ligand in asymmetric synthesis is under investigation, leveraging the chiral centers in its structure.

The global market for such specialized intermediates is projected to grow significantly, driven by pharmaceutical outsourcing trends. Suppliers of CAS No. 872860-55-4 often provide custom synthesis services to meet diverse research needs. Quality control protocols emphasize isomeric purity, as even minor structural variations can dramatically alter biological activity.

Future research directions may explore the compound's metabolite profile and potential prodrug derivatives, addressing common pharmacokinetic challenges. Its modular structure allows for systematic SAR studies, making it a valuable scaffold in fragment-based drug design. Collaborative studies between computational chemists and experimentalists continue to unravel its full potential in therapeutic development.